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Compound of Interest

N-(2,6-Dimethylphenyl)-DL -
Compound Name:

alanine
CAS No.: 67617-64-5
Cat. No.: B3055881

Get Quote

Executive Summary

N-(2,6-dimethylphenyl)-L-alanine (also known as N-(2,6-xylyl)-L-alanine) represents a critical
chiral scaffold in the synthesis of phenylamide fungicides, most notably the Metalaxyl family.
While the racemic mixture has historically been employed, the industry has shifted toward
enantiopure formulations (e.g., Metalaxyl-M) to maximize bioactivity and reduce environmental
load.

This guide focuses on the L-isomer (S-configuration), detailing its physicochemical behavior, a
self-validating synthetic route via nucleophilic substitution with inversion, and rigorous
analytical characterization. Researchers must note that while the (R)-enantiomer is the primary
toxophore in commercial fungicides, the (S)-enantiomer (L-form) serves as a vital reference
standard and chiral auxiliary in asymmetric synthesis.

Molecular Architecture & Stereochemistry
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The compound consists of an alanine backbone N-alkylated with a sterically hindered 2,6-
dimethylphenyl (xylyl) group. The steric bulk of the ortho-methyl groups restricts rotation around
the N-aryl bond, influencing both reactivity and binding affinity.

Feature Specification

(2S)-2-[(2,6-dimethylphenyl)amino]propanoic

IUPAC Name ]

acid
Common Name N-(2,6-xylyl)-L-alanine
CAS Number (Acid) 83234-64-4

52888-49-0 (Racemic) / 57646-33-0 ((R)-
CAS Number (Methyl Ester)

isomer)
Molecular Formula C11H1sNO2
Molecular Weight 193.24 g/mol

Chiralit L-isomer corresponds to the (S) absolute
irali
Y configuration.[1]

Stereochemical Criticality

The synthesis of this molecule is governed by the Walden inversion principle. Direct alkylation
of 2,6-dimethylaniline with a 2-halopropionate requires precise selection of the starting halide
enantiomer to achieve the desired L-(S) product.

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models
suitable for process development.
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Property Value Notes

The methyl ester is typically a

Physical State White crystalline solid yellow oil or low-melting solid.

[2]

Decomposition often observed
Melting Point 193 -195°C near melt due to
decarboxylation risks.

Zwitterionic character allows
Solubility (Water) Low (~200 mg/L at pH 7) solubility in acidic (pH < 2) or
basic (pH > 10) media.

B ) Soluble in MeOH, DMSO, High solubility in chlorinated
Solubility (Organic) = ]
DCM solvents facilitates extraction.
Typical of
pKa (COOH) 2.35+0.10
-amino acids.

Significantly lower than

aliphatic amines due to aryl

pKa (NH) 2.95+0.50 _ _ ,
conjugation and steric
inhibition of resonance.
Moderate lipophilicity; crosses

LogP 2.60 biological membranes

effectively.

Synthetic Architecture: The Chiral Inversion
Strategy

To synthesize N-(2,6-dimethylphenyl)-L-alanine with high optical purity, we employ a
nucleophilic substitution strategy starting from (R)-2-bromopropionic acid derivatives. This
pathway relies on an S_N2 mechanism where the nucleophilic aniline attacks the chiral center,
causing an inversion of configuration from (R) to (S).

Reaction Logic[3][4]
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Nucleophile: 2,6-Dimethylaniline (Sterically hindered, weak nucleophile).

Electrophile: Methyl (R)-2-bromopropionate (Activated leaving group).

Mechanism: S_N2 with Walden Inversion.

Outcome: (R)-Electrophile

(S)-Product (L-Alanine derivative).

Workflow Diagram (DOT)

2,6-Dimethylaniline
N-Alkylation (SN2)

Solvent: Toluene/Net3
Temp: 100°C

Hydrolysis
LiOH / THF:H20

Methyl (S)-N-(2,6-xylyl)-alaninate
(Inversion of Configuration)

N-(2,6-dimethylphenyl)-L-alanine
((S)-Acid)

o
£
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Methyl (R)-2-bromopropionate
)

Click to download full resolution via product page

Caption: Synthesis of N-(2,6-dimethylphenyl)-L-alanine via S_N2 inversion strategy using (R)-
bromo precursor.

Detailed Protocol (Self-Validating)

Reagents:

2,6-Dimethylaniline (1.0 eq)[3]

Methyl (R)-2-bromopropionate (1.2 eq)

Sodium Bicarbonate (2.0 eq) or Triethylamine

Solvent: Toluene (anhydrous)

Procedure:
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Setup: In a dry round-bottom flask equipped with a reflux condenser and nitrogen inlet,
dissolve 2,6-dimethylaniline (12.1 g, 200 mmol) in toluene (100 mL).

Addition: Add solid sodium bicarbonate (16.8 g, 200 mmol). Then, add methyl (R)-2-
bromopropionate (20.0 g, 120 mmol) dropwise via syringe.

o Expert Insight: The use of a weak inorganic base prevents racemization of the sensitive
ester intermediate compared to strong organic bases.

Reaction: Heat the mixture to reflux (110°C) for 16—24 hours. Monitor via TLC
(Hexane:EtOAc 4:1) or HPLC.[4] The aniline spot should disappear.

Workup: Cool to room temperature. Filter off inorganic salts. Wash the filtrate with water (2 x
50 mL) and brine. Dry over Na2SOa4 and concentrate in vacuo to yield the crude methyl ester

(oil).

Hydrolysis (To Acid): Dissolve the crude ester in THF (50 mL) and add 1M LiOH (150 mL).
Stir at ambient temperature for 4 hours.

o Validation: Acidification to pH 3-4 with 1M HCI will precipitate the zwitterionic acid product.

Purification: Recrystallize from Ethanol/Water to obtain white crystals.

Analytical Protocol

Validation of the L-isomer requires proving both chemical identity and enantiomeric purity.

Spectroscopic Identification

'H NMR (400 MHz, CDCls):

o 1.45 (d, 3H, J=7 Hz, CH-CH?3s) — Doublet confirms the alanine methyl.

o

2.30 (s, 6H, Ar-CHs) — Singlet for xylyl methyls.

o

3.80 (g, 1H, J=7 Hz, N-CH) — Quatrtet indicates the chiral proton.

o

6.90-7.10 (m, 3H, Ar-H) — Aromatic protons.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemsrc.com/en/Catg/604.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e |IR Spectrum:
o 3350 cm~? (N-H stretch, weak due to steric hindrance).

o 1710-1730 cm~1 (C=0 stretch, carboxylic acid).

Chiral HPLC Method

To distinguish L (S) from D (R), a chiral stationary phase is mandatory.

e Column: Chiralcel OD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).
» Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.

e Flow Rate: 0.5 mL/min.

e Detection: UV @ 254 nm.

o Expected Result: The (S)-enantiomer typically elutes after the (R)-enantiomer on
polysaccharide columns, but standards must be injected for confirmation.

Analytical Logic Diagram (DOT)

Crude Product
(Solid/Qil)

1H NMR Analysis Chiral HPLC
Confirm Structure (Chiralcel OD-H)

Doublet @ 1.45 ppm? Single Peak?
Singlet @ 2.30 ppm? Retention Time Match (S)-Std?

PASS: Pure L-Isomer FAIL: Racemized or Impure
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Caption: Decision matrix for validating the identity and optical purity of N-(2,6-dimethylphenyl)-
L-alanine.

Applications & Industrial Context

Fungicide Synthesis (Metalaxyl-M)

While this guide details the L-(S) isomer, it is crucial to note that the D-(R) isomer is the
bioactive component in Metalaxyl-M (Mefenoxam). The industrial synthesis often involves:

o Racemic synthesis of the ester.

e Enzymatic resolution (using lipases like Candida antarctica Lipase B) to hydrolyze the (S)-
ester to the (S)-acid (waste/recycle), leaving the pure (R)-ester.

e The (S)-acid described in this guide is often the byproduct of such resolutions, which can be
racemized and recycled.

Chiral Auxiliary

The L-isomer serves as a chiral auxiliary in the synthesis of non-natural amino acids and as a
resolving agent for racemic amines due to its ability to form diastereomeric salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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